1-(2-methoxyphenyl)-4-(1-(4-methylbenzyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
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Description
1-(2-methoxyphenyl)-4-(1-(4-methylbenzyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C26H25N3O2 and its molecular weight is 411.505. The purity is usually 95%.
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Scientific Research Applications
Anti-Alzheimer's Activity
A series of N-benzylated (pyrrolidin-2-one) / (imidazolidin-2-one) derivatives, including compounds structurally related to 1-(2-methoxyphenyl)-4-(1-(4-methylbenzyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one, have been synthesized and evaluated for their potential as anti-Alzheimer's agents. These compounds were designed based on the lead compound donepezil, aiming to enhance Alzheimer's disease management through structural modifications that maintain key functionalities. The derivatives underwent in-vivo and in-vitro assessments, displaying promising results as anti-Alzheimer's agents, with some compounds showing excellent profiles compared to donepezil. This suggests their potential application in Alzheimer's disease treatment strategies (Gupta et al., 2020).
Antibacterial and Antitubercular Activity
Research into N-benzylated derivatives has also explored their utility in combating bacterial and tubercular infections. Studies on novel Mannich bases of imidazo[2,1-b][1,3,4]thiadiazoles, which share a structural motif with the compound , have shown that these entities can act as potent antitubercular agents against Mycobacterium tuberculosis. The efficacy of these compounds highlights the potential for developing new antibacterial and antitubercular treatments based on the chemical framework of this compound (Badiger & Khazi, 2013).
Metal-Organic Frameworks (MOFs) for Dye Adsorption
The synthesis of metal-organic frameworks (MOFs) utilizing components related to the discussed compound has been reported, showing effectiveness in adsorbing and separating anionic dyes from aqueous solutions. This application is crucial for environmental remediation and the treatment of industrial wastewater, demonstrating the compound's versatility beyond pharmaceutical uses (Zhao et al., 2020).
Synthesis and Cytotoxicity for Cancer Chemotherapy
Selenylated derivatives of imidazo[1,2-a]pyridines, which are structurally analogous to the compound of interest, have been synthesized and tested against breast cancer cells. These compounds have shown significant cytotoxic effects, inhibiting cell proliferation and inducing apoptosis, suggesting a pathway for developing new chemotherapeutic agents based on the chemical structure of this compound. The research emphasizes the potential for these compounds in the treatment of breast cancer, showcasing their utility in medical research focused on cancer therapy (Almeida et al., 2018).
Properties
IUPAC Name |
1-(2-methoxyphenyl)-4-[1-[(4-methylphenyl)methyl]benzimidazol-2-yl]pyrrolidin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25N3O2/c1-18-11-13-19(14-12-18)16-29-22-8-4-3-7-21(22)27-26(29)20-15-25(30)28(17-20)23-9-5-6-10-24(23)31-2/h3-14,20H,15-17H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRIZSAMQKBLQGM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=CC=CC=C5OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.